6-(2,2-difluoroethoxy)pyridin-3-amine hydrochloride

• IUPAC Name: 6-(2,2-difluoroethoxy)pyridin-3-amine;hydrochloride
• InChI: InChI=1S/C7H8F2N2O.ClH/c8-6(9)4-12-7-2-1-5(10)3-11-7;/h1-3,6H,4,10H2;1H
• InChI Key: OGOQFGQWKGPAGH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1N)OCC(F)F.Cl
• Molecular Formula: C7H9ClF2N2O
• Molecular Weight: 210.61 g/mol
• CAS RN: 1431962-78-5

Description

6-(2,2-difluoroethoxy)pyridin-3-amine hydrochloride is a chemical compound with the molecular formula C7H8F2N2O.ClH. It has a molecular weight of 210.61. This compound is used in scientific research and exhibits intriguing properties that make it valuable for various applications, such as drug discovery and synthesis of novel compounds.

Molecular Structure Analysis

The InChI code for 6-(2,2-difluoroethoxy)pyridin-3-amine hydrochloride is 1S/C7H8F2N2O.ClH/c8-6(9)4-12-7-2-1-5(10)3-11-7;/h1-3,6H,4,10H2;1H. This code provides a specific textual representation of the molecule’s structure.

Physical And Chemical Properties Analysis

6-(2,2-difluoroethoxy)pyridin-3-amine hydrochloride is a powder at room temperature. The compound is stable under normal temperatures and pressures.

Scientific Research Applications

Chemical Synthesis and Reactivity

The study of chemical synthesis and reactivity involving fluorinated pyridine derivatives reveals their significance in the development of complex chemical structures. For instance, the synthesis of 4-amino-3,5-dichloro-6-fluoropyridine-2-ol from 3,5-dichloro-2,4,6-trifluoropyridine through amine and hydroxy substitution highlights the reactivity of such compounds. This process involves the transformation of by-products into the desired product with high yield and purity, showcasing the potential for creating structurally diverse molecules with specific functional groups (Mi Zhi-yuan, 2010).

Photophysical Properties and Self-Assembly Behaviors

The study of polyfluorene derivatives functionalized with primary amine groups on side chains, such as poly(9,9-bis(6′-aminohexyl)fluorene), demonstrates the impact of amine groups on the photophysical properties and self-assembly behaviors of organic compounds. These materials exhibit special surface morphologies due to intramolecular/intermolecular hydrogen bonding and π–π stacking interactions, beneficial for molecular ordering and device fabrication, including their application in polymer light-emitting diodes (PLEDs) (Zeng-Shan Guo et al., 2009).

Parallel Synthesis Applications

The parallel synthesis approach for creating 4-amino-2,6-dialkylamino-pyridines starting from 2,6-difluoro-3,5-dichloro-pyridine showcases a method for generating a variety of amines in good yields. This method is mild, adaptable for combinatorial chemistry purposes, and applicable to a wide range of amines, underscoring the versatility of fluorinated pyridines in synthetic chemistry (M. Menichincheri et al., 2003).

Antibacterial Activity

Research into the design and synthesis of N-(3-((4-(6-(2,2,2-trifluoroethoxy)pyridin-3-yl)-1H-imidazol-2-yl)methyl)oxetan-3-yl)amide derivatives reveals their potential antibacterial activity. This underscores the role of fluorinated pyridine derivatives in developing new antibacterial agents, highlighting the importance of structural modifications to achieve biological activity (B. Reddy & K. Prasad, 2021).

Optical Properties in Heterocyclic Systems

The investigation into the optical properties of trisheterocyclic systems with electron-donating amino groups provides insights into the impact of amine donors and nitrogen-based π-deficient heterocycles on thermal, redox, and fluorescence properties. Such research is crucial for understanding the structure-property relationships in materials science and for the development of new materials with tailored optical properties (J. Palion-Gazda et al., 2019).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, wearing protective gloves/protective clothing/eye protection/face protection, and more.